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Compound of Interest

Compound Name: 3-(3,5-dichlorophenyl)benzoic Acid

Cat. No.: B1334100

An In-depth Technical Guide to the Safety and Handling of 3,5-Dichlorobenzoic Acid

Disclaimer: The following guide pertains to 3,5-Dichlorobenzoic Acid (CAS No: 51-36-5), as
comprehensive safety data for "3-(3,5-dichlorophenyl)benzoic acid" is not readily available in
the provided search results. Researchers should always consult the specific Safety Data Sheet
(SDS) for the exact compound they are handling.

This document provides a detailed overview of the safety precautions, handling procedures,
and toxicological information for 3,5-Dichlorobenzoic acid, intended for researchers, scientists,
and professionals in drug development.

Hazard Identification and Classification

3,5-Dichlorobenzoic acid is classified as a hazardous substance. The primary routes of
exposure are inhalation, skin contact, and eye contact. The compound is an irritant to the skin,
eyes, and respiratory system.[1] In some classifications, it is also considered harmful if
swallowed.[2]

Table 1: GHS Hazard Classification for 3,5-Dichlorobenzoic Acid
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Classification

Hazard Statement (H-
Code)

Source

Skin Corrosion/Irritation

H315: Causes skin irritation

[2](3]

Serious Eye Damage/Irritation

H318: Causes serious eye
damage / H319: Causes

serious eye irritation

[2](3]

Acute Oral Toxicity

H302: Harmful if swallowed

[2](3]

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory
irritation

[2](3]

Reproductive Toxicity

H361: Suspected of damaging
fertility or the unborn child

Specific Target Organ Toxicity
(Repeated Exposure)

H372: Causes damage to
organs (Lungs) through
prolonged or repeated

exposure

Table 2: GHS Precautionary Statements and Pictograms

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://tsapps.nist.gov/srmext/msds/350c-MSDS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/139572
https://tsapps.nist.gov/srmext/msds/350c-MSDS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/139572
https://tsapps.nist.gov/srmext/msds/350c-MSDS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/139572
https://tsapps.nist.gov/srmext/msds/350c-MSDS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/139572
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Precautionary Statement .
Category GHS Pictogram
(P-Code)

P261: Avoid breathing dust.[2]
[3] P264: Wash skin thoroughly
after handling.[2][3] P270: Do
not eat, drink or smoke when

] using this product.[2][3] P271:

Prevention Danger

Use only outdoors or in a well-
ventilated area.[2][3] P280:
Wear protective gloves/ eye

protection/ face protection.[2]

[3]

P301 + P312 + P330: IF
SWALLOWED: Call a POISON
CENTER/ doctor if you feel
unwell. Rinse mouth.[2][3]
P302 + P352: IF ON SKIN:
Wash with plenty of soap and
water.[2][3] P304 + P340: IF
INHALED: Remove person to
Response fresh air and keep comfortable
for breathing.[2][4] P305 +
P351 + P338: IF IN EYES:
Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.[2]
[3] P310: Immediately call a

poison center or doctor.[2]

P403 + P233:; Store in a well-

ventilated place. Keep

Storage ) )
container tightly closed.[2][3][4]
P405: Store locked up.[2][3][4]
Disposal P501: Dispose of

contents/container in
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accordance with all applicable
federal, state, and local

regulations.[2]

Toxicological and Physical Data

Acute toxicity has been observed in animal studies. The compound appears as a white to beige
or brown powder.[1][5]

Table 3: Acute Toxicity Data

Toxic
Route of )
Test Type Species Dose Effects Source
Exposure
Noted
Altered sleep
Subcutaneou time, muscle
LD50 Mouse 250 mg/kg [5][6]
S weakness,
dyspnea
Intraperitonea -
LD50 | Mouse 237 mg/kg Not specified [5][6]
Table 4: Physical and Chemical Properties
Property Value Source
Molecular Formula C7HaCl202 [6]
Molecular Weight 191.01 g/mol [6]
Melting Point 184-187 °C [51[6]
Boiling Point 309.1 £ 22.0 °C at 760 mmHg [6]
Flash Point 140.7 + 22.3 °C [6]

Experimental and Handling Protocols
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Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling 3,5-Dichlorobenzoic acid to prevent exposure.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1]

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[1] Gloves
must be inspected before use, and proper removal techniques should be employed to avoid
skin contact. Wear appropriate protective clothing to minimize skin exposure.[1]

Respiratory Protection: A respiratory protection program that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed
whenever workplace conditions warrant respirator use.[1] Use only in a well-ventilated area
and avoid breathing dust.[2][7]

Engineering Controls and Storage

Ventilation: Use adequate ventilation to keep airborne concentrations low.[1] Facilities should
be equipped with a local exhaust ventilation system.

Safety Stations: Facilities storing or utilizing this material must be equipped with an eyewash
facility and a safety shower.[1][8]

Storage Conditions: Store in a tightly closed container in a cool, dry, well-ventilated area
away from incompatible substances such as strong oxidizing agents.[1]

Protocol for Accidental Spills

In the event of a spill, follow these steps while using proper personal protective equipment:

Evacuate: Evacuate the danger area and consult an expert.[3]

Ventilate: Ensure adequate ventilation in the affected area.[1]

Containment: Prevent the product from entering drains. Cover drains if necessary.
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o Cleanup: For dry spills, vacuum or sweep up the material and place it into a suitable, labeled
disposal container.[1] Avoid generating dusty conditions.[1]

» Decontamination: Clean the affected area thoroughly.

o Disposal: Dispose of the waste in accordance with all applicable federal, state, and local
regulations.[8]

Protocol for First Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and
easy to do.[2] Seek immediate medical attention.[1][2]

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes.[1] Wash the affected area with plenty of soap and water.
[2] Get medical attention if irritation occurs.[2]

 Inhalation: Remove the individual from exposure and move to fresh air immediately.[1] If not
breathing, give artificial respiration.[1] If breathing is difficult, give oxygen.[1] Get medical aid.

 Ingestion: Do NOT induce vomiting.[1] If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water.[1] Never give anything by mouth to an
unconscious person.[1] Call a poison center or doctor if you feel unwell.[2]

Visualized Workflows and Relationships
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Caption: Workflow for a safe response to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-(3,5-dichlorophenyl)benzoic acid safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1334100#3-3-5-dichlorophenyl-benzoic-acid-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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